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Compound of Interest

Compound Name: Promethium-145

Cat. No.: B1200467 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of radioactive materials is paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the proper disposal of Promethium-
145 (Pm-145), a synthetic radioisotope with a long half-life that necessitates careful handling

and disposal. Adherence to these protocols is critical for minimizing radiation exposure and

preventing environmental contamination.

Promethium-145 is a radioactive isotope with a half-life of 17.7 years, decaying by electron

capture to Neodymium-145. Due to its long half-life, disposal by decay-in-storage is not a viable

option. Therefore, all waste contaminated with Promethium-145 must be managed as long-

lived radioactive waste.

Immediate Safety and Handling Protocols
Before beginning any work with Promethium-145, it is crucial to establish a designated work

area and ensure all personnel are trained in radiation safety principles.

Personal Protective Equipment (PPE):

Wear a lab coat or other protective clothing.

Use disposable gloves, and change them frequently to prevent the spread of contamination.

Wear safety glasses to protect from splashes.
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Work Area Preparation:

Cover work surfaces with absorbent, plastic-backed paper.

Keep a calibrated radiation survey meter readily available to monitor for contamination.

Clearly label the work area with "Caution, Radioactive Material" signs.

Emergency Procedures:

In case of a spill, immediately notify the facility's Radiation Safety Officer (RSO).

Evacuate the immediate area to prevent the spread of contamination.

Follow the specific spill cleanup procedures established by your institution.

Step-by-Step Disposal Procedures for Promethium-
145 Waste
The proper disposal of Promethium-145 waste involves a systematic process of segregation,

containment, labeling, and transfer to an authorized disposal facility.

1. Waste Segregation: Proper segregation at the point of generation is the most critical step in

managing radioactive waste. Promethium-145 waste must be segregated from all other types

of waste, including non-radioactive trash, chemical waste, and short-lived radioactive waste.

Solid Waste: This category includes contaminated PPE (gloves, lab coats), absorbent paper,

pipette tips, and other solid materials.

Liquid Waste: Aqueous and organic liquid waste containing Promethium-145 must be

collected separately. Do not mix radioactive liquid waste with hazardous chemical waste

unless unavoidable.

Sharps Waste: Needles, syringes, and other sharp objects contaminated with Promethium-
145 must be placed in a designated, puncture-resistant sharps container.
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2. Waste Containment: Each waste stream must be collected in appropriate, clearly labeled

containers.

Solid Waste: Use a designated radioactive waste container with a lid and a plastic liner. The

container should be clearly marked with the radioactive symbol.

Liquid Waste: Collect in a non-reactive, leak-proof container, such as a carboy. The container

must be kept in secondary containment to prevent spills.

Sharps Waste: Use a rigid, puncture-proof container specifically designed for radioactive

sharps.

3. Labeling and Record-Keeping: Accurate labeling and meticulous record-keeping are

essential for regulatory compliance and safe handling.

All waste containers must be labeled with:

The words "Caution, Radioactive Material."

The radiation symbol (trefoil).

The isotope: "Promethium-145."

The estimated activity and the date of measurement.

The waste form (e.g., solid, liquid, sharps).

The principal investigator's name and laboratory contact information.

Maintain a detailed log for each waste container, recording every addition of waste, including

the date, activity, and volume.

4. Storage and Transfer: Store Promethium-145 waste in a designated and secured

radioactive waste storage area.

The storage area should be shielded if necessary to keep radiation exposure to personnel As

Low As Reasonably Achievable (ALARA).
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Do not allow waste to accumulate in the laboratory.

When the waste container is full, or on a regular schedule determined by your institution's

policies, arrange for pickup by the Radiation Safety Officer or a licensed radioactive waste

broker.

Quantitative Data Summary
The following table summarizes key quantitative data relevant to the handling and disposal of

Promethium-145.
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Property Value Significance for Disposal

Half-life 17.7 years

Due to the long half-life,

decay-in-storage is not a

feasible disposal method.[1]

Waste must be transferred to a

licensed radioactive waste

disposal facility.

Primary Decay Mode Electron Capture

The primary emissions are

low-energy X-rays and Auger

electrons, which have a short

range. This simplifies shielding

requirements for waste

containers compared to high-

energy beta or gamma

emitters.

Decay Product Neodymium-145 (Stable)

The final decay product is not

radioactive, which is a

consideration for long-term

disposal site stability.

Specific Activity High

Even small quantities of

Promethium-145 can have

significant radioactivity,

necessitating careful handling

and accurate activity

estimation for waste manifests.

Waste Classification
Typically Class A Low-Level

Waste

The specific classification may

depend on the concentration

and total activity. This

determines the disposal

pathway and associated costs.

Experimental Protocols
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While specific experimental protocols for the disposal of Promethium-145 are not detailed in

publicly available literature, the general principles of radioactive waste management provide a

robust framework. The key "experiment" in this context is the safe and compliant packaging

and transfer of the waste.

Methodology for Waste Transfer:

Final Survey: Before sealing the waste container, perform a final survey of the contents to

ensure an accurate estimate of the activity.

Sealing: Securely seal the primary waste container (e.g., tie the plastic liner for solid waste,

cap the carboy for liquid waste).

Decontamination Survey: Survey the exterior of the waste container for any removable

contamination. If contamination is found, decontaminate the container before proceeding.

Final Labeling: Complete the waste label with the final activity estimate and the date the

container was sealed.

Documentation: Complete all required waste disposal forms, including a detailed inventory of

the contents and their estimated activities.

Transfer: Arrange for the transfer of the sealed and documented waste container to the

designated radioactive waste storage area for pickup by authorized personnel.

Logical Workflow for Promethium-145 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of waste contaminated with Promethium-145.
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Promethium-145 Waste Disposal Workflow
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Caption: Promethium-145 Waste Disposal Workflow
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By implementing these procedures, research facilities can ensure the safe and compliant

disposal of Promethium-145, fostering a culture of safety and responsibility in the laboratory.

Always consult your institution's specific Radiation Safety Manual and your Radiation Safety

Officer for guidance tailored to your facility's policies and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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